Cas no 1508904-41-3 (4-(3-methylbutan-2-yl)oxypyrimidin-5-amine)

4-(3-methylbutan-2-yl)oxypyrimidin-5-amine structure
1508904-41-3 structure
Product Name:4-(3-methylbutan-2-yl)oxypyrimidin-5-amine
CAS No:1508904-41-3
MF:C9H15N3O
MW:181.234901666641
CID:5819145
PubChem ID:80390496
Update Time:2024-01-13

4-(3-methylbutan-2-yl)oxypyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinamine, 4-(1,2-dimethylpropoxy)-
    • 4-(3-methylbutan-2-yl)oxypyrimidin-5-amine
    • AKOS018953548
    • EN300-1295051
    • 1508904-41-3
    • 4-[(3-methylbutan-2-yl)oxy]pyrimidin-5-amine
    • Inchi: 1S/C9H15N3O/c1-6(2)7(3)13-9-8(10)4-11-5-12-9/h4-7H,10H2,1-3H3
    • InChI Key: STCFSWSBJOCIOE-UHFFFAOYSA-N
    • SMILES: C1=NC=C(N)C(OC(C)C(C)C)=N1

Computed Properties

  • Exact Mass: 181.121512110g/mol
  • Monoisotopic Mass: 181.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • Density: 1.072±0.06 g/cm3(Predicted)
  • Boiling Point: 299.7±20.0 °C(Predicted)
  • pka: 4.14±0.16(Predicted)

4-(3-methylbutan-2-yl)oxypyrimidin-5-amine Pricemore >>

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